Cas no 131438-79-4 (β-Amyloid (1-40))

• Product Name: β-Amyloid (1-40)
• CAS No: 131438-79-4
• MF: C₁₉₄H₂₉₅N₅₃O₅₈S
• MW: 4329.80344319344
• MDL: MFCD00130509
• CID: 136549
• PubChem ID: 57339250
• Update Time: 2025-09-22

β-Amyloid (1-40) Chemical and Physical Properties

Names and Identifiers

• Amyloid beta-protein fragment 1-40
• Amyloid β Protein Fragment 1-40
• Amyloid β -Protein (1-40)
• Amyloid beta-Protein (Human, 1-40)
• AMYLOID BETA-PROTEIN (HUMAN, 1-40) TRIFLUOROACETATE
• Amyloid β-Peptide (1-40) (human)
• Amyloid β-Protein (1-40) (HFIP-treated)
• B-AMYLOID, FRAGMENT 1-40
• DAEFRHDSGYEVHHQKLVFFAEDVGSNKGAIIGLMVGGVV
• Amyloidb-peptide(1-40)(human)
• Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His-Gln-Lys-Leu-Val-Phe-Phe-Ala-Glu-Asp Val-Gly-Ser-Asn-Lys-Gly-Ala-Ile-Ile-Gly-Leu-Met-Val-Gly-Gly-Val-Val
• H-asp-
• L-Valine,L-a-aspartyl-L-alanyl-L-a-glutamyl-L-phenylalanyl-L-arginyl-L-histidyl-L-a-aspartyl-L-serylglycyl-L-tyrosyl-L-a-glutamyl-L-valyl-L-histidyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-L-alanyl-L-a-glutamyl-L-a-aspartyl-L-valylglycyl-L-seryl-L-asparaginyl-L-lysylglycyl-L-alanyl-L-isoleucyl-L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-
• ASP-ALA-GLU-PHE-GLY-HIS-ASP-SER-GLY-PHE-GLU-VAL-ARG-HIS-GLN-LYS-LEU-VAL-PHE-PHE-ALA-GLU-ASP-VAL-GLY-SER-ASN-LYS-GLY-ALA-ILE-ILE-GLY-LEU-MET-VAL-GLY-GLY-VAL-VAL
• Amyloid beta peptide(1-40) (synthetic)
• Abeta(1-40)
• Abeta40
• Human beta-amyloid peptide-(1-40)
• beta-Amyloid peptide(1-40)
• aβ40
• Ab40
• b-AMyloid (1-40), rat
• 2-Amyloid(1-40) Human
• SS-AMYLOID (1-40), RAT
• AMyloid b-Protein (1-40)
• beta Amyloid (1-40) human
• beta-Amyloid protein(1-40)
• β-Amyloid (1-40)
• beta-Amyloid (1-40)
• beta-amyloid 40
• UNII-13539D6GO8
• Amyloid ?-Peptide (1-40) (human)
• AKOS024456454
• 13539D6GO8
• Beta-Amyloid(1-40)
• EX-A7736
• CHEBI:64646
• Human beta-amyloid peptide (1-40)
• Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His-Gln-Lys-Leu-Val-Phe-Phe-Ala-Glu-Asp-Val-Gly-Ser-Asn-Lys-Gly-Ala-Ile-Ile-Gly-Leu-Met-Val-Gly-Gly-Val-Val
• Amyloid beta-Peptide 1-40 TFA
• Abeta40 [MI]
• Beta-amyloid protein 40
• beta-Amyloid 1-40
• 131438-79-4

• MDL： MFCD00130509
• Inchi： 1S/C194H295N53O58S/c1-25-102(19)158(188(299)211-87-143(256)218-124(67-94(3)4)174(285)228-123(62-66-306-24)172(283)241-152(96(7)8)186(297)209-83-140(253)206-84-145(258)240-154(98(11)12)191(302)245-157(101(17)18)193(304)305)247-192(303)159(103(20)26-2)246-162(273)104(21)215-141(254)85-207-164(275)116(47-36-38-63-195)223-181(292)133(77-139(199)252)234-185(296)137(90-249)220-144(257)88-210-187(298)153(97(9)10)242-184(295)135(79-151(269)270)235-170(281)121(56-60-147(261)262)222-161(272)106(23)217-173(284)127(69-107-41-30-27-31-42-107)231-177(288)129(71-109-45-34-29-35-46-109)237-189(300)156(100(15)16)244-183(294)125(68-95(5)6)229-166(277)117(48-37-39-64-196)224-168(279)119(54-58-138(198)251)226-178(289)130(73-111-80-202-91-212-111)233-180(291)132(75-113-82-204-93-214-113)238-190(301)155(99(13)14)243-171(282)122(57-61-148(263)264)227-175(286)126(72-110-50-52-114(250)53-51-110)219-142(255)86-208-165(276)136(89-248)239-182(293)134(78-150(267)268)236-179(290)131(74-112-81-203-92-213-112)232-167(278)118(49-40-65-205-194(200)201)225-176(287)128(70-108-43-32-28-33-44-108)230-169(280)120(55-59-146(259)260)221-160(271)105(22)216-163(274)115(197)76-149(265)266/h27-35,41-46,50-53,80-82,91-106,115-137,152-159,248-250H,25-26,36-40,47-49,54-79,83-90,195-197H2,1-24H3,(H2,198,251)(H2,199,252)(H,202,212)(H,203,213)(H,204,214)(H,206,253)(H,207,275)(H,208,276)(H,209,297)(H,210,298)(H,211,299)(H,215,254)(H,216,274)(H,217,284)(H,218,256)(H,219,255)(H,220,257)(H,221,271)(H,222,272)(H,223,292)(H,224,279)(H,225,287)(H,226,289)(H,227,286)(H,228,285)(H,229,277)(H,230,280)(H,231,288)(H,232,278)(H,233,291)(H,234,296)(H,235,281)(H,236,290)(H,237,300)(H,238,301)(H,239,293)(H,240,258)(H,241,283)(H,242,295)(H,243,282)(H,244,294)(H,245,302)(H,246,273)(H,247,303)(H,259,260)(H,261,262)(H,263,264)(H,265,266)(H,267,268)(H,269,270)(H,304,305)(H4,200,201,205)/t102-,103-,104-,105-,106-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,152-,153-,154-,155-,156-,157-,158-,159-/m0/s1
• InChI Key： FEWOUVRMGWFWIH-ILZZQXMPSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(NCC(NCC(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)C(C)C)=O)=O)=O)C(C)C)=O)NC([C@H](CC(C)C)NC(CNC([C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)CC)NC([C@H](C)NC(CNC([C@H](CCCCN)NC([C@H](CC(N)=O)NC([C@H](CO)NC(CNC([C@H](C(C)C)NC([C@H](CC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)NC([C@H](CC(C)C)NC([C@H](CCCCN)NC([C@H](CCC(N)=O)NC([C@H](CC1=CNC=N1)NC([C@H](CC1=CNC=N1)NC([C@H](C(C)C)NC([C@H](CCC(=O)O)NC([C@H](CC1C=CC(=CC=1)O)NC(CNC([C@H](CO)NC([C@H](CC(=O)O)NC([C@H](CC1=CNC=N1)NC([C@H](CCCNC(=N)N)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(=O)O)NC([C@H](C)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 4329.1551354g/mol
• Monoisotopic Mass: 4327.1484257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 60
• Hydrogen Bond Acceptor Count: 66
• Heavy Atom Count: 306
• Rotatable Bond Count: 145
• Complexity: 10500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 36
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -13.1
• Topological Polar Surface Area: 1790Ų

Experimental Properties

• Solubility: H2O: ~6 mg/mL

β-Amyloid (1-40) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month